Cas no 1262793-55-4 (3,4',5,6,7-Pentahydroxyflavone; 6-O-(9Z-Octadecenoyl), 4'-O-[β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranoside], 7-O-[β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside])

3,4',5,6,7-Pentahydroxyflavone; 6-O-(9Z-Octadecenoyl), 4'-O-[β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranoside], 7-O-[β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside] structure
1262793-55-4 structure
Product Name:3,4',5,6,7-Pentahydroxyflavone; 6-O-(9Z-Octadecenoyl), 4'-O-[β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranoside], 7-O-[β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside]
CAS No:1262793-55-4
MF:C77H114O44
MW:1743.70268964767
CID:6717364
Update Time:2024-03-03

3,4',5,6,7-Pentahydroxyflavone; 6-O-(9Z-Octadecenoyl), 4'-O-[β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranoside], 7-O-[β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside] Chemical and Physical Properties

Names and Identifiers

    • 3,4',5,6,7-Pentahydroxyflavone; 6-O-(9Z-Octadecenoyl), 4'-O-[β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranoside], 7-O-[β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside]
    • Inchi: 1S/C77H114O44/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-43(86)115-63-34(106-73-67(56(98)46(88)36(24-79)109-73)120-77-69(58(100)48(90)38(26-81)111-77)121-76-68(57(99)47(89)37(25-80)110-76)117-71-61(103)55(97)45(87)35(23-78)107-71)22-33-44(54(63)96)53(95)59(101)62(105-33)31-18-20-32(21-19-31)104-72-64(50(92)40(28-83)112-72)118-75-66(52(94)42(30-85)114-75)119-74-65(51(93)41(29-84)113-74)116-70-60(102)49(91)39(27-82)108-70/h9-10,18-22,35-42,45-52,55-58,60-61,64-85,87-94,96-103H,2-8,11-17,23-30H2,1H3/b10-9+
    • InChI Key: YBZNOCIOPBDLCB-MDZDMXLPSA-N
    • SMILES: CCCCCCCC/C=C/CCCCCCCC(OC1C(O)=C2C(OC(C3C=CC(OC4C(OC5C(OC6C(OC7C(O)C(O)C(CO)O7)C(O)C(CO)O6)C(O)C(CO)O5)C(O)C(CO)O4)=CC=3)=C(C2=O)O)=CC=1OC1C(OC2C(OC3C(OC4C(O)C(O)C(O)C(CO)O4)C(O)C(O)C(CO)O3)C(O)C(O)C(CO)O2)C(O)C(O)C(CO)O1)=O

3,4',5,6,7-Pentahydroxyflavone; 6-O-(9Z-Octadecenoyl), 4'-O-[β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranosyl-(1→2)-β-L-arabinofuranoside], 7-O-[β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside] Related Literature

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